Cas no 63074-47-5 (potassium hexadecanoate-d31)

• Product Name: potassium hexadecanoate-d31
• CAS No: 63074-47-5
• MF: C₁₆H₃₁KO₂
• MW: 325.705458879471
• CID: 958661
• PubChem ID: 71309004
• Update Time: 2025-06-11

potassium hexadecanoate-d31 Chemical and Physical Properties

Names and Identifiers

• potassium hexadecanoate-d31
• potassium,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoate
• Hexadecanoic-d31 acid,potassium salt
• Palmitic-d31 acid,potassium salt
• Potassium palmitate-d31
• SCHEMBL1332439
• DTXSID90745731
• Potassium palmitate-d31, 98 atom % D
• MQOCIYICOGDBSG-HXKBIXQXSA-M
• DB-321411
• 63074-47-5
• D98730
• HY-W134007S3
• Hexadecanoate-d31 (potassium)
• potassium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoate
• Potassium (~2~H_31_)hexadecanoate
• CS-0438005

• Inchi： 1S/C16H32O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2-15H2,1H3,(H,17,18);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2;
• InChI Key： MQOCIYICOGDBSG-HXKBIXQXSA-M
• SMILES： [K+].[O-]C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 325.39100
• Monoisotopic Mass: 325.39069084g/mol
• Isotope Atom Count: 31
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 4.21760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on potassium hexadecanoate-d31

Introduction to Potassium Hexadecanoate-d31 (CAS No 63074-47-5)

Compound with the chemical identifier CAS No 63074-47-5, known as Potassium Hexadecanoate-d31, is a specialized deuterated derivative widely utilized in the field of analytical chemistry and pharmaceutical research. This compound, characterized by its long-chain alkanoate structure, serves as an important tool for isotope labeling and molecular studies. The introduction of deuterium atoms (denoted by the "-d31" suffix) into the hexadecanoate backbone enhances its utility in various scientific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The molecular structure of Potassium Hexadecanoate-d31 consists of a hexadecanoic acid moiety linked to a potassium cation. The hexadecanoic acid chain, with a carbon length of sixteen, provides a robust framework for isotopic labeling without significantly altering the physicochemical properties of the compound. This feature makes it an ideal candidate for studying molecular interactions and dynamics in complex systems.

In recent years, advancements in NMR and MS techniques have significantly increased the demand for isotopically labeled compounds like Potassium Hexadecanoate-d31. These techniques offer high-resolution imaging and precise molecular fingerprinting, enabling researchers to delve deeper into the structural and dynamic aspects of biomolecules. The deuterated version of hexadecanoate enhances the sensitivity and specificity of these analyses, making it indispensable in drug discovery and development.

One of the most notable applications of Potassium Hexadecanoate-d31 is in the study of lipid metabolism and membrane dynamics. Lipids are fundamental components of cell membranes, and understanding their behavior under various physiological conditions is crucial for developing therapeutic strategies against metabolic disorders. The deuterated hexadecanoate can be incorporated into lipid bilayers, allowing researchers to monitor lipid mobility and interactions using NMR spectroscopy. This has led to significant insights into the mechanisms underlying diseases such as atherosclerosis and Alzheimer's disease.

Furthermore, Potassium Hexadecanoate-d31 has found utility in studying enzyme kinetics and catalytic mechanisms. Enzymes are biological catalysts that play a pivotal role in numerous biochemical pathways. By incorporating deuterium-labeled substrates or intermediates, researchers can gain detailed information about reaction mechanisms and enzyme efficiency. This approach has been particularly valuable in developing new drugs that target specific enzymatic pathways.

The pharmaceutical industry has also leveraged Potassium Hexadecanoate-d31 for formulation development and stability studies. The compound's stability under various storage conditions makes it an excellent reference standard for quality control purposes. Additionally, its use in drug formulation studies helps in understanding how different excipients interact with active pharmaceutical ingredients (APIs), thereby optimizing drug delivery systems.

Recent research has highlighted the role of Potassium Hexadecanoate-d31 in environmental science and material science. In environmental chemistry, isotopically labeled compounds are used to trace nutrient cycling and pollutant degradation processes. The deuterated hexadecanoate can be introduced into ecosystems to study its fate and transport, providing valuable data for environmental monitoring and remediation strategies.

In material science, the unique properties of Potassium Hexadecanoate-d31 make it useful for studying polymer dynamics and material degradation. The compound's ability to form stable complexes with polymers allows researchers to investigate polymer-solvent interactions and mechanical properties under controlled conditions. This has led to advancements in developing new materials with tailored properties for various industrial applications.

The synthesis of Potassium Hexadecanoate-d31 involves careful selection of starting materials and optimization of reaction conditions to ensure high isotopic purity. Advanced synthetic techniques, such as catalytic hydrogenation followed by deuteration reactions, are employed to achieve the desired level of deuterium incorporation. These synthetic methods require expertise in organic chemistry and isotopic labeling techniques, making it essential for researchers to collaborate with specialized chemical manufacturers.

Quality control of Potassium Hexadecanoate-d31 is critical to ensure its reliability in scientific applications. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) and NMR spectroscopy are commonly used to verify the purity and isotopic composition of the compound. stringent quality control protocols help ensure that researchers receive consistent and high-quality materials for their studies.

The future prospects of Potassium Hexadecanoate-d31 are promising, with ongoing research exploring new applications in fields such as nanotechnology and biopharmaceuticals. The compound's versatility makes it a valuable tool for investigating complex systems at both molecular and macroscopic levels. As analytical techniques continue to evolve, the demand for isotopically labeled compounds like Potassium Hexadecanoate-d31 is expected to grow, driving further innovation in scientific research.